Cas no 376641-58-6 (3-[2-(trifluoromethyl)phenyl]propanal)

• Product Name: 3-[2-(trifluoromethyl)phenyl]propanal
• CAS No: 376641-58-6
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 298170
• PubChem ID: 22387612
• Update Time: 2025-06-11

3-[2-(trifluoromethyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,2-(trifluoromethyl)-
• 2-(Trifluoromethyl)-Benzenepropanal
• 3-(2-(TRIFLUOROMETHYL)PHENYL)PROPANAL
• 3-[2-(trifluoromethyl)phenyl]propanal
• 3-(2-Trifluoromethylphenyl)propanal
• 3-(2-TRIFLUOROMETHYL-PHENYL)-PROPIONALDEHYDE
• AG-F-32500
• CTK4H8587
• KB-69755
• 3201AH
• Benzenepropanal, 2-(trifluoromethyl)-
• 3-(2'-(Trifluoromethyl)phenyl)propionaldehyde
• Cinacalcet Impurity 23
• ANZQTKJIALSFQK-UHFFFAOYSA-N
• 376641-58-6
• CS-13149
• A1-42136
• CS-M0245
• AKOS013844770
• EN300-1928746
• DTXSID30625346
• SCHEMBL5540185
• DB-261631

• Inchi： 1S/C10H9F3O/c11-10(12,13)9-6-2-1-4-8(9)5-3-7-14/h1-2,4,6-7H,3,5H2
• InChI Key： ANZQTKJIALSFQK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CCC=O)(F)F

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 205.9±35.0 ºC (760 Torr),
• Flash Point: 92.6±17.4 ºC,
• Refractive Index: 1.45
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.83690

Additional information on 3-[2-(trifluoromethyl)phenyl]propanal

Recent Advances in the Study of 3-[2-(Trifluoromethyl)phenyl]propanal (CAS: 376641-58-6)

The compound 3-[2-(trifluoromethyl)phenyl]propanal (CAS: 376641-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative, characterized by a trifluoromethylphenyl moiety, has been explored for its role in the synthesis of bioactive molecules and as a key intermediate in drug development. Recent studies have highlighted its utility in the design of novel enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and neurological disorders.

One of the most notable advancements in the study of 3-[2-(trifluoromethyl)phenyl]propanal is its application in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, with IC50 values in the nanomolar range. The presence of the trifluoromethyl group was found to enhance both the binding affinity and metabolic stability of these inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its role in kinase inhibition, 3-[2-(trifluoromethyl)phenyl]propanal has also been investigated for its potential as a building block in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve pharmacokinetic properties, and the trifluoromethyl group in this compound offers a versatile handle for further chemical modifications. Recent work by researchers at the University of California, San Francisco, has shown that this compound can be efficiently converted into fluorinated analogs of known drugs, thereby expanding the toolbox for medicinal chemists.

Another area of interest is the compound's potential application in the development of positron emission tomography (PET) tracers. The trifluoromethyl group can serve as a labeling site for fluorine-18, a radioisotope commonly used in PET imaging. A 2022 study in ACS Chemical Neuroscience reported the successful incorporation of 3-[2-(trifluoromethyl)phenyl]propanal into a tracer for imaging neuroinflammation, demonstrating its utility in non-invasive diagnostic techniques.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-[2-(trifluoromethyl)phenyl]propanal. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a green chemistry approach utilizing catalytic hydrogenation has been proposed as a sustainable alternative to traditional methods. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 3-[2-(trifluoromethyl)phenyl]propanal (CAS: 376641-58-6) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for ongoing studies aimed at addressing unmet medical needs. Future research will likely explore its potential in additional therapeutic areas, as well as further refine synthetic methodologies to enhance its accessibility and utility.